1-Azepanyl-[2-(phenylmethyl)-1-benzimidazolyl]methanone
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Overview
Description
1-azepanyl-[2-(phenylmethyl)-1-benzimidazolyl]methanone is a member of benzimidazoles.
Scientific Research Applications
Chemical Synthesis and Structure Analysis :
- A study by Ge, Ge, and Cao (2011) described the synthesis of a related compound, highlighting the methodology and structural aspects, which could be relevant for the synthesis of 1-Azepanyl-[2-(phenylmethyl)-1-benzimidazolyl]methanone (Yan-qing Ge, Haiyan Ge, Xiao-Qun Cao, 2011).
Application in Fluorescent Dyes and Photostability :
- Jadhav, Shinde, and Sekar (2018) synthesized novel fluorescent monoazo disperse dyes based on a phenyl(1H-benzoimidazol-5-yl)methanone moiety, which demonstrates enhanced photostability and induced fluorescence properties (Amol G. Jadhav, Suvidha S. Shinde, N. Sekar, 2018).
Optical, Electrical, and Thermal Properties of Oligobenzimidazoles :
- A study by Anand and Muthusamy (2018) on the synthesis of oligobenzimidazoles, which are related to benzimidazole compounds, explored their optical, electrical, and thermal properties, potentially applicable to this compound (Siddeswaran Anand, A. Muthusamy, 2018).
Pharmaceutical Applications and Antimicrobial Activity :
- Sharma, Narasimhan, Kumar, and Jalbout (2009) studied substituted phenyl-1H-benzimidazoles for their antimicrobial activity, which could be relevant for understanding the biological interactions of similar compounds (D. Sharma, B. Narasimhan, Pradeep Kumar, A. Jalbout, 2009).
- Borza et al. (2007) explored benzimidazole-2-carboxamides as potential NR2B subunit-selective antagonists of the NMDA receptor, indicating a pharmaceutical application that might be relevant to similar compounds (I. Borza, E. Bozo, G. Barta-Szalai, et al., 2007).
Metal Ion Detection and Spectrophotometric Determination :
- Odashima, Yamaguchi, and Ishii (1991) developed a spectrophotometric method for the determination of nickel using a disulfonated benzimidazolyl compound, which might suggest similar applications for this compound (T. Odashima, M. Yamaguchi, H. Ishii, 1991).
Properties
Molecular Formula |
C21H23N3O |
---|---|
Molecular Weight |
333.4 g/mol |
IUPAC Name |
azepan-1-yl-(2-benzylbenzimidazol-1-yl)methanone |
InChI |
InChI=1S/C21H23N3O/c25-21(23-14-8-1-2-9-15-23)24-19-13-7-6-12-18(19)22-20(24)16-17-10-4-3-5-11-17/h3-7,10-13H,1-2,8-9,14-16H2 |
InChI Key |
VJWIPWNYNSKZMP-UHFFFAOYSA-N |
Canonical SMILES |
C1CCCN(CC1)C(=O)N2C3=CC=CC=C3N=C2CC4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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